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Compound of Interest

Compound Name: ML380

Cat. No.: B609160

Note on Compound Identity: The compound ML380 is a positive allosteric modulator of the M5
muscarinic acetylcholine receptor. However, the context of inhibiting a signaling pathway is
more closely associated with ML385, a well-characterized inhibitor of the Nuclear factor
erythroid 2-related factor 2 (Nrf2) pathway. This document will proceed with the protocols for
ML385, assuming a potential typographical error in the query.

Introduction

ML385 is a potent and specific small-molecule inhibitor of the Nrf2 signaling pathway.[1][2][3] It
functions by directly interacting with the Nrf2 protein, preventing its transcriptional activity.[1][2]
Specifically, ML385 binds to the Neh1l domain of Nrf2, which interferes with the binding of the
Nrf2-MAFG protein complex to regulatory DNA sequences.[1][2][4] This inhibition of Nrf2
makes ML385 a valuable tool for studying the roles of the Nrf2 pathway in various physiological
and pathological processes, including cancer and inflammation. These application notes
provide detailed protocols for the dissolution and storage of ML385 for in vitro and in vivo
research applications.

Data Presentation
Table 1: Solubility of ML385
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Solvent Concentration Remarks

A stock solution of 10 mM in

Dimethyl Sulfoxide (DMSO) =100 mg/mL (202.21 mM) DMSO is also commonly used.
[5]
Phosphate-Buffered Saline o Used for in vivo studies in mice
) 30 mg/kg (for injection) o ) S
(PBS) with 5% DMSO via intraperitoneal injection.[2]

ble 2: litions f luti

Storage Temperature Duration Notes

Recommended for stock

-20°C Up to 1 month )
solutions.[6]

Recommended for long-term

-80°C Up to 6 months ]
storage of stock solutions.[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
ML385 in DMSO

Materials:

ML385 powder

Dimethyl Sulfoxide (DMSO), sterile filtered

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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o Calculate the required mass of ML385: The molecular weight of ML385 is 494.53 g/mol . To
prepare 1 mL of a 10 mM stock solution, weigh out 4.945 mg of ML385 powder.

» Dissolution: Add the weighed ML385 powder to a sterile microcentrifuge tube. Add 1 mL of
sterile DMSO to the tube.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If solubility is
an issue, the tube can be gently heated to 37°C and sonicated in an ultrasonic bath for a
short period.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[6]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Materials:

e 10 mM ML385 stock solution in DMSO
o Appropriate cell culture medium
Procedure:

o Thaw the Stock Solution: Thaw a single aliquot of the 10 mM ML385 stock solution at room
temperature.

» Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve
the desired final concentrations for your experiment.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control
group is treated with the same final concentration of DMSO.

o Application to Cells: Add the prepared working solutions to your cell cultures and proceed
with the experiment.
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Mandatory Visualizations
Nrf2 Signaling Pathway Inhibition by ML385
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Caption: Inhibition of the Nrf2 signaling pathway by ML385.
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Experimental Workflow for ML385 Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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